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Compound of Interest

Compound Name: Harzianol K

Cat. No.: B15612766 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Harzianol K based on

general laboratory safety principles and information available for related compounds. As no

specific Safety Data Sheet (SDS) for Harzianol K could be located, researchers, scientists,

and drug development professionals must consult with their institution's Environmental Health

and Safety (EHS) department to ensure compliance with all local, state, and federal

regulations.

Harzianol K is a harziane-type diterpene derivative isolated from the fungus Trichoderma sp.[1]

[2] While specific hazard and disposal information is not readily available, the precautionary

principle dictates that it should be handled as a potentially hazardous chemical. The following

procedures are recommended for its safe disposal.

Chemical and Physical Properties of Harzianol K
A summary of the known physical and chemical properties of Harzianol K is provided below.

This information is crucial for understanding its behavior and potential interactions.
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Property Value

Molecular Formula C₂₀H₂₈O₃[1]

Molecular Weight 316.43 g/mol

Appearance Colorless crystal[1]

UV (MeOH) λmax (log ε) 252 (3.77) nm[1]

Standard Operating Procedure for Harzianol K
Disposal
This step-by-step guide outlines the recommended procedure for the disposal of Harzianol K
waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling Harzianol K.

2. Waste Segregation:

Do not mix Harzianol K waste with general laboratory trash or dispose of it down the drain.

[3]

Segregate waste containing Harzianol K into a designated, properly labeled, and sealed

waste container.

3. Spill Management:

In the event of a spill, avoid direct contact.

Absorb the spill using an inert material (e.g., vermiculite, sand, or absorbent pads).

Collect the contaminated absorbent material into a designated hazardous waste container.

Clean the spill area with an appropriate solvent and then soap and water.
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All materials used for cleanup should be disposed of as hazardous waste.

4. Container Management:

Use a chemically resistant and sealable container for Harzianol K waste.

The container must be clearly labeled with "Hazardous Waste" and the chemical name

"Harzianol K".

Store the waste container in a designated, secure, and well-ventilated area, away from

incompatible materials.

5. Final Disposal:

Arrange for the disposal of the hazardous waste container through your institution's EHS

department or a licensed chemical waste disposal contractor.

Follow all institutional and regulatory guidelines for the final disposal process.[3]

Logical Workflow for Harzianol K Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Harzianol K.
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Caption: Logical workflow for the safe disposal of Harzianol K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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